Cas no 344274-48-2 (3-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-1,2,4-triazole)

• Product Name: 3-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-1,2,4-triazole
• CAS No: 344274-48-2
• MF: C₂₄H₁₈Cl₂F₃N₃S₂
• MW: 540.451031208038
• CID: 6630491
• PubChem ID: 3774797
• Update Time: 2024-01-04

3-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-dichlorophenyl)methylsulfanylmethyl]-4-phenyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole
• 3-{[(2,4-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazole
• 344274-48-2
• 3-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-1,2,4-triazole
• AKOS005097627
• 7H-525S
• 2,4-DICHLOROBENZYL (4-PHENYL-5-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFIDE
• 3-([(2,4-DICHLOROBENZYL)SULFANYL]METHYL)-4-PHENYL-5-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-4H-1,2,4-TRIAZOLE
• 4H-1,2,4-Triazole, 3-[[[(2,4-dichlorophenyl)methyl]thio]methyl]-4-phenyl-5-[[[3-(trifluoromethyl)phenyl]methyl]thio]-

• Inchi： 1S/C24H18Cl2F3N3S2/c25-19-10-9-17(21(26)12-19)14-33-15-22-30-31-23(32(22)20-7-2-1-3-8-20)34-13-16-5-4-6-18(11-16)24(27,28)29/h1-12H,13-15H2
• InChI Key： WWPYKIPCMQPCSD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSCC1=NN=C(N1C1C=CC=CC=1)SCC1C=CC=C(C(F)(F)F)C=1)Cl

Computed Properties

• Exact Mass: 539.0271298g/mol
• Monoisotopic Mass: 539.0271298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 81.3Ų